Isobutyl butyrate
Isobutyl butyrate
Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol.
2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products.
2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
539-90-2
VCID:
VC0008406
InChI:
InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
SMILES:
CCCC(=O)OCC(C)C
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
Isobutyl butyrate
CAS No.: 539-90-2
Main Products
VCID: VC0008406
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
CAS No. | 539-90-2 |
---|---|
Product Name | Isobutyl butyrate |
Molecular Formula | C8H16O2 |
Molecular Weight | 144.21 g/mol |
IUPAC Name | 2-methylpropyl butanoate |
Standard InChI | InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3 |
Standard InChIKey | RGFNRWTWDWVHDD-UHFFFAOYSA-N |
SMILES | CCCC(=O)OCC(C)C |
Canonical SMILES | CCCC(=O)OCC(C)C |
Boiling Point | 156.9 °C |
Density | d204 0.86 0.858-0.863 |
Physical Description | colourless liquid with a sweet, fruity, apple-like, pineapple-like odou |
Description | Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol. 2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products. |
Solubility | soluble in most fixed oils; slightly soluble in water; insoluble in glycerol 1 ml in 8 ml 60% alcohol (in ethanol) |
Synonyms | N-BUTYRIC ACID ISOBUTYL ESTER;2-methyl-1-butylbutanoate;Butanoic acid, methyl propyl ester;Butanoicacid,2-methylpropylester;butanoicacid2-methylpropylester;Butyric acid, isobutyl ester;butyricacid,isobutylester;butyricacidisobutylester |
Reference | 1: Jaleta KT, Hill SR, Birgersson G, Tekie H, Ignell R. Chicken volatiles repel host-seeking malaria mosquitoes. Malar J. 2016 Jul 21;15(1):354. doi: 10.1186/s12936-016-1386-3. PubMed PMID: 27439360; PubMed Central PMCID: PMC4955153. 2: Cervera-Villanueva JM, Viveros-Ceballos JL, Linzaga-Elizalde I, Ordóñez M. Practical synthesis of novel phosphonopeptides containing Aib(P). J Pept Sci. 2016 Feb;22(2):70-5. doi: 10.1002/psc.2841. Epub 2015 Dec 21. PubMed PMID: 26688195. 3: Trinh CT, Liu Y, Conner DJ. Rational design of efficient modular cells. Metab Eng. 2015 Nov;32:220-31. doi: 10.1016/j.ymben.2015.10.005. Epub 2015 Oct 21. PubMed PMID: 26497627. 4: Nojiri M, Hibi M, Shizawa H, Horinouchi N, Yasohara Y, Takahashi S, Ogawa J. Imidase catalyzing desymmetric imide hydrolysis forming optically active 3-substituted glutaric acid monoamides for the synthesis of gamma-aminobutyric acid (GABA) analogs. Appl Microbiol Biotechnol. 2015 Dec;99(23):9961-9. doi: 10.1007/s00253-015-6812-x. Epub 2015 Jul 24. PubMed PMID: 26205522. 5: Thiesen L, Kehler J, Clausen RP, Frølund B, Bundgaard C, Wellendorph P. In Vitro and In Vivo Evidence for Active Brain Uptake of the GHB Analog HOCPCA by the Monocarboxylate Transporter Subtype 1. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. doi: 10.1124/jpet.115.224543. Epub 2015 May 18. PubMed PMID: 25986445. |
PubChem Compound | 10885 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume